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Compound of Interest

Compound Name: 3-Bromo-2,2-dimethylbutane

Cat. No.: B1528390

An In-depth Technical Guide to 3-Bromo-2,2-
dimethylbutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 3-Bromo-2,2-dimethylbutane. The information is intended to
support research, development, and safety protocols involving this compound.

Chemical Identity and Physical Properties

3-Bromo-2,2-dimethylbutane, a halogenated alkane, is a valuable reagent in organic
synthesis. Its sterically hindered structure influences its reactivity and physical characteristics.

Table 1: Physical and Chemical Properties of 3-Bromo-2,2-dimethylbutane
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Property Value Source
IUPAC Name 3-bromo-2,2-dimethylbutane [1]
Synonyms 2-Bromo-3,3-dimethylbutane [1]

CAS Number 26356-06-9 [1]
Molecular Formula C6H13Br [1]
Molecular Weight 165.07 g/mol [1]
Boiling Point Data not available

Melting Point Data not available

Density Data not available

Soluble in organic solvents
Solubility such as chloroform, DCM,
DMSO, and ethyl acetate.[2][3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Bromo-2,2-
dimethylbutane. While experimental spectra for this specific compound are not widely
available in public databases, predicted data and analysis of related compounds can provide
valuable insights.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
the different proton environments in the molecule. The presence of the bulky tert-butyl group
and the bromine atom will influence the chemical shifts.

e 13C NMR: The carbon NMR spectrum will reveal the number of unique carbon environments.
Due to the molecule's symmetry, fewer signals than the total number of carbon atoms may
be observed.

2.2. Infrared (IR) Spectroscopy
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The IR spectrum of 3-Bromo-2,2-dimethylbutane is anticipated to be dominated by C-H
stretching and bending vibrations characteristic of alkanes. The C-Br stretching vibration will
also be present, typically in the fingerprint region.

2.3. Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns
resulting from the loss of a bromine atom and alkyl fragments. The isotopic pattern of bromine
(approximately equal abundance of 7°Br and 81Br) will be a key feature in identifying bromine-
containing fragments.

Chemical Properties and Reactivity

3-Bromo-2,2-dimethylbutane exhibits reactivity typical of secondary alkyl halides, though
influenced by the steric hindrance of the adjacent tert-butyl group.

3.1. Nucleophilic Substitution

Due to steric hindrance, 3-Bromo-2,2-dimethylbutane is expected to undergo nucleophilic
substitution reactions, primarily through an SN1 mechanism, which involves the formation of a
secondary carbocation intermediate.

3.2. Elimination Reactions

When treated with a strong, non-nucleophilic base, 3-Bromo-2,2-dimethylbutane will undergo
elimination reactions to form alkenes.[4] The major product will depend on the reaction
conditions and the base used, following Zaitsev's or Hofmann's rule. For example, reaction with
sodium hydroxide can lead to the formation of 3-methyl-2-butene.[4]

Synthesis

A common laboratory synthesis of 3-Bromo-2,2-dimethylbutane involves the reaction of 3,3-
dimethylbutan-2-ol with hydrogen bromide.[5][6]

4.1. Experimental Protocol: Synthesis from 3,3-dimethylbutan-2-ol

Materials:
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e 3,3-dimethylbutan-2-ol

e Concentrated hydrobromic acid (HBr)

e Anhydrous calcium chloride or sodium sulfate (drying agent)
Procedure:

« In a round-bottom flask equipped with a reflux condenser, combine 3,3-dimethylbutan-2-ol
and an excess of concentrated hydrobromic acid.

o Heat the mixture under reflux for a specified period to ensure complete reaction. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to
neutralize any remaining acid), and brine.

o Dry the organic layer over an anhydrous drying agent (e.g., calcium chloride or sodium
sulfate).

« Filter to remove the drying agent.
» Purify the crude product by distillation to obtain pure 3-Bromo-2,2-dimethylbutane.

Note: Specific reaction times, temperatures, and purification details may vary and should be
optimized based on experimental observations.

Safety and Handling

3-Bromo-2,2-dimethylbutane is classified as a flammable liquid and vapor. It is also known to
cause skin and serious eye irritation and may cause respiratory irritation.[1]

Table 2: GHS Hazard Information for 3-Bromo-2,2-dimethylbutane
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Hazard Statement GHS Code
Flammable liquid and vapor H226
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

Keep away from heat, sparks, and open flames.
Ground and bond containers when transferring material to prevent static discharge.
Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If inhaled: Move person into fresh air and keep comfortable for breathing.

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.

Logical Relationships and Workflows

6.1. Synthesis and Subsequent Reaction Pathway
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The following diagram illustrates the synthesis of 3-Bromo-2,2-dimethylbutane and a
subsequent elimination reaction.

Synthesis and Reactivity of 3-Bromo-2,2-dimethylbutane

3,3-dimethylbutan-2-ol

Nucleophilic Substitution

3-Bromo-2,2-dimethylbutane Base (e.g., NaOH)

Elimination

3-methyl-2-butene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 3-Bromo-2,2-
dimethylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528390#physical-and-chemical-properties-of-3-
bromo-2-2-dimethylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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